Cas no 51044-12-3 (Phosphonium, [(4-chlorophenyl)methyl]triphenyl-, bromide)

• Product Name: Phosphonium, [(4-chlorophenyl)methyl]triphenyl-, bromide
• CAS No: 51044-12-3
• MF: C₂₅H₂₁BrClP
• MW: 467.76500582695
• CID: 363521
• PubChem ID: 11102709
• Update Time: 2025-04-19

Phosphonium, [(4-chlorophenyl)methyl]triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium, [(4-chlorophenyl)methyl]triphenyl-, bromide
• (4-chlorophenyl)methyl-triphenylphosphanium,bromide
• (4-CHLORO-BENZYL)-TRIPHENYL-PHOSPHONIUM
• (4'-chlorobenzyl)triphenylphosphonium bromide
• (4-chlorobenzyl)triphenylphosphonium bromide
• (p-chlorobenzyl)triphenylphosphonium bromide
• 1-(4'-chlorobenzyl)triphenylphosphonium bromide
• 4-chlorobenzyltriphenylphosphonium bromide
• 4-chlorobenzyl-tri-phenylphosphonium bromide
• BROMIDE
• CTK1G5634
• p-chlorobenzyltriphenylphosphonium bromide
• T0400-2412
• (4-chlorophenyl)methyl-triphenylphosphanium;bromide
• 4-chlorobenzyltriphenyl-phosphonium bromide
• 51044-12-3
• DTXSID00455253
• SCHEMBL4171166
• 4-chlorobenzyltriphenyl phosphonium bromide
• Z89271640
• KFMPZHBLRRGZPN-UHFFFAOYSA-M
• AKOS030663937

• Inchi： 1S/C25H21ClP.BrH/c26-22-18-16-21(17-19-22)20-27(23-10-4-1-5-11-23,24-12-6-2-7-13-24)25-14-8-3-9-15-25;/h1-19H,20H2;1H/q+1;/p-1
• InChI Key： KFMPZHBLRRGZPN-UHFFFAOYSA-M
• SMILES： [Br-].ClC1C=CC(=CC=1)C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 444.861
• Monoisotopic Mass: 466.02528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0